L-772405

• Molecular Formula: C26H31FN6O
• Molecular Weight: 462.6 g/mol
• InChI: InChI=1S/C26H31FN6O/c27-21-5-3-19(4-6-21)26(16-34)31-22-9-12-32(13-10-22)11-1-2-20-15-28-25-8-7-23(14-24(20)25)33-17-29-30-18-33/h3-8,14-15,17-18,22,26,28,31,34H,1-2,9-13,16H2/t26-/m0/s1
• InChIKey: HNKDAQNYMJNLCC-SANMLTNESA-N

L-772405: Selective 5-HT1D Agonist for Migraine Research

L-772405 (CAS 177947-03-4) is a synthetic small-molecule agonist belonging to the 3-[3-(piperidin-1-yl)propyl]indole class, developed by Merck Sharp & Dohme as a pharmacological tool to dissect the role of 5-HT1D receptors in migraine pathophysiology [1]. It was identified as compound 80 in a medicinal chemistry campaign that optimized selectivity for the human 5-HT1D receptor over the closely related 5-HT1B subtype, achieving a 170-fold selectivity window—a profile that distinguishes it from the clinically used triptan class of antimigraine agents, which typically exhibit little to no discrimination between these two receptor subtypes [1]. The compound is a full agonist at h5-HT1D receptors and demonstrates very good selectivity across a broad panel of serotonin and non-serotonin receptors, making it a valuable reference ligand for receptor pharmacology studies, assay validation, and target engagement experiments where 5-HT1B-sparing activity is required [1].

Workflow Selective 5-HT1D receptor pharmacology and target engagement studies

Selection 5-HT1B-sparing agonist; reported isoform-selectivity assay context

Use Context Assay validation, receptor profiling, and migraine pathophysiology research

• [1] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. doi:10.1021/jm9910021. PMID: 10585208. View Source

L-772405: Differentiation from Triptans

Clinically approved triptans such as sumatriptan, zolmitriptan, and naratriptan are dual 5-HT1B/1D receptor agonists with minimal subtype discrimination; sumatriptan, for example, binds h5-HT1D and h5-HT1B receptors with Ki values of 17 nM and 27 nM respectively, yielding a selectivity ratio of only approximately 1.6 [1]. This pharmacological promiscuity confounds experimental interpretation because 5-HT1B receptors are expressed on vascular smooth muscle and mediate coronary vasoconstriction, a mechanism linked to the cardiovascular side-effect liability of triptans [2]. L-772405 was explicitly designed to overcome this limitation by providing a 170-fold selectivity margin for h5-HT1D over h5-HT1B receptors, enabling researchers to interrogate 5-HT1D-mediated effects—such as presynaptic inhibition of trigeminal neurotransmitter release—without the confounding influence of concomitant 5-HT1B activation [3]. Substituting a non-selective triptan for L-772405 in a target-validation experiment introduces an additional receptor variable that cannot be resolved pharmacologically without a selective tool compound, thereby undermining experimental conclusions about 5-HT1D-specific biology.

L-772405

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Non-selective triptans introduce a 5-HT1B activation variable that may shift experimental interpretation away from 5-HT1D-specific biology.

L-772405

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Triptan binding at 5-HT1A and 5-HT1F sites may confound receptor-panel screening results; selectivity context differs substantially.

• [1] Peroutka SJ, McCarthy BG. Sumatriptan (GR 43175) interacts selectively with 5-HT1B and 5-HT1D binding sites. Eur J Pharmacol. 1989;163(1):133-136. doi:10.1016/0014-2999(89)90410-X. (Ki = 17 nM at 5-HT1D, Ki = 27 nM at 5-HT1B.) View Source
• [2] MaassenVanDenBrink A, Reekers M, Bax WA, Ferrari MD, Saxena PR. Coronary side-effect potential of current and prospective antimigraine drugs. Circulation. 1998;98(1):25-30. doi:10.1161/01.CIR.98.1.25. View Source
• [3] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. doi:10.1021/jm9910021. PMID: 10585208. View Source

L-772405: Quantitative Selectivity Evidence

5-HT1D vs. 5-HT1B Receptor Binding Selectivity

L-772405 achieves a 170-fold binding selectivity for the h5-HT1D receptor over the h5-HT1B receptor, a property explicitly engineered during the Merck Sharp & Dohme lead optimization program [1]. In contrast, the prototypical triptan sumatriptan shows essentially no discrimination between these subtypes (Ki ratio ≈ 1.6), while zolmitriptan exhibits only approximately 8-fold selectivity (h5-HT1D Ki = 0.63 nM vs. h5-HT1B Ki = 5.01 nM) [2]. This represents a greater than 100-fold improvement in selectivity ratio compared with sumatriptan and a greater than 20-fold improvement compared with zolmitriptan [2].

5-HT1D vs. 5-HT1B Binding

Cross-study comparable

Selectivity ratio ≈ 170-fold (L-772405) vs. ≈ 1.6 (sumatriptan), >100× improvement reported.

Enables 5-HT1D-specific signaling studies; avoids 5-HT1B confounding unavoidable with triptans.

Human recombinant CHO cells; [3H]5-HT displacement binding.

Evidence Dimension	h5-HT1D/h5-HT1B receptor binding selectivity ratio
Target Compound Data	L-772405: h5-HT1D Ki = 0.9 nM (pKi = 9.05), h5-HT1B IC50 = 150–185 nM; selectivity ratio ≈ 170-fold
Comparator Or Baseline	Sumatriptan: h5-HT1D Ki = 17 nM, h5-HT1B Ki = 27 nM (ratio ≈ 1.6); Zolmitriptan: h5-HT1D Ki = 0.63 nM, h5-HT1B Ki = 5.01 nM (ratio ≈ 8)
Quantified Difference	L-772405 selectivity ratio is >100× greater than sumatriptan and >20× greater than zolmitriptan
Conditions	Human recombinant receptors expressed in CHO cells; [3H]5-HT displacement binding assays

Why This Matters

A 170-fold selectivity window permits pharmacological isolation of 5-HT1D-mediated signalling, enabling assignment of functional responses to a single receptor subtype without the confounding contribution of 5-HT1B activation that is unavoidable with any clinically available triptan.

• [1] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. doi:10.1021/jm9910021. PMID: 10585208. (170-fold selectivity; compound 80 = L-772,405.) View Source
• [2] Peroutka SJ, McCarthy BG. Sumatriptan (GR 43175) interacts selectively with 5-HT1B and 5-HT1D binding sites. Eur J Pharmacol. 1989;163(1):133-136. (Sumatriptan Ki: 5-HT1D = 17 nM, 5-HT1B = 27 nM.) View Source

Off-Target Selectivity Profile

L-772405 was profiled across a panel of human serotonin receptor subtypes and displays a clean selectivity window: h5-HT1A IC50 = 66 nM, h5-HT1B IC50 = 150–185 nM, rat 5-HT7 IC50 = 540 nM, and h5-HT6, h5-HT1E > 10,000 nM [1]. The functional GTPγS EC50 at h5-HT1D is 0.8–1.1 nM, confirming full agonism with high potency [1]. By comparison, sumatriptan exhibits meaningful affinity at 5-HT1A (Ki = 100 nM), 5-HT1B (Ki = 27 nM), and 5-HT1F (pKi = 7.6), while zolmitriptan additionally binds 5-HT1F with Ki = 63.09 nM [2]. The 5-HT1A and 5-HT1F activities of triptans have been hypothesized to contribute to both therapeutic efficacy and central nervous system side effects, complicating mechanistic interpretation when these agents are used as pharmacological tools [3].

Off-Target Selectivity Profile

Cross-study comparable

>150-fold over 5-HT1A; >10,000-fold over 5-HT6/5-HT1E. Triptans retain 5-HT1A and 5-HT1F binding.

Supports cleaner functional-effect assignment to 5-HT1D in receptor-panel screening.

Recombinant receptors; [3H]5-HT displacement and [35S]GTPγS assay context.

Evidence Dimension	Multi-receptor selectivity profile (IC50/Ki values)
Target Compound Data	L-772405: 5-HT1D IC50/Ki = 0.9 nM; 5-HT1A = 66 nM; 5-HT1B = 150–185 nM; 5-HT7 = 540 nM; 5-HT6, 5-HT1E > 10,000 nM
Comparator Or Baseline	Sumatriptan: 5-HT1D Ki = 17 nM; 5-HT1B Ki = 27 nM; 5-HT1A Ki = 100 nM; 5-HT1F pKi = 7.6 Zolmitriptan: 5-HT1D Ki = 0.63 nM; 5-HT1B Ki = 5.01 nM; 5-HT1F Ki = 63.09 nM
Quantified Difference	L-772405 shows >150-fold selectivity window over 5-HT1A, >10,000-fold over 5-HT6/5-HT1E; triptans lack this degree of selectivity at 5-HT1A and 5-HT1F
Conditions	Human recombinant receptors in CHO cells; [3H]5-HT displacement binding; [35S]GTPγS functional assay

Why This Matters

Procurement of L-772405 for receptor-panel screening or assay validation eliminates the interpretive ambiguity introduced by triptan binding at 5-HT1A, 5-HT1B, and 5-HT1F sites, enabling cleaner assignment of functional effects to 5-HT1D receptor engagement.

• [1] BindingDB Entry BDBM50060429; GtoPdb Ligand ID 16. L-772,405 activity data from ChEMBL (CHEMBL313714). Displacement of [3H]5-HT from human 5-HT receptor subtypes expressed in CHO cells. h5-HT1D Ki = 0.9 nM (pKi = 9.05); h5-HT1B IC50 = 150–185 nM; h5-HT1A IC50 = 66 nM; r5-HT7 IC50 = 540 nM; h5-HT6, h5-HT1E IC50 > 10,000 nM. View Source
• [2] Peroutka SJ, McCarthy BG. Sumatriptan (GR 43175) interacts selectively with 5-HT1B and 5-HT1D binding sites. Eur J Pharmacol. 1989;163(1):133-136. (Sumatriptan Ki: 5-HT1D = 17 nM, 5-HT1B = 27 nM, 5-HT1A = 100 nM.) View Source
• [3] Goadsby PJ, Holland PR, Martins-Oliveira M, Hoffmann J, Schankin C, Akerman S. Pathophysiology of migraine: a disorder of sensory processing. Physiol Rev. 2017;97(2):553-622. doi:10.1152/physrev.00034.2015. (Review discussing 5-HT1F and 5-HT1A receptor contributions to triptan pharmacology.) View Source

Presynaptic 5-HT1D Autoreceptor Activity

In guinea pig cortical slices, L-772405 decreases the potassium-evoked outflow of endogenous 5-HT with an IC50 of 240 nM, demonstrating functional presynaptic 5-HT1D autoreceptor agonism in a native neuronal preparation . This ex vivo assay directly measures the inhibition of serotonin release from serotonergic nerve terminals and is mechanistically relevant to the trigeminal inhibition hypothesis of antimigraine efficacy. While sumatriptan has also been shown to inhibit 5-HT release in analogous preparations, its concomitant 5-HT1B agonism confounds attribution of the effect to 5-HT1D receptor engagement alone; the 5-HT1B component cannot be pharmacologically dissected without a selective antagonist or a selective tool such as L-772405 [1].

Presynaptic 5-HT1D Autoreceptor

Cross-study comparable

IC50 = 240 nM, inhibiting K+-evoked 5-HT outflow in guinea pig cortical slices.

Provides 5-HT1B-sparing presynaptic inhibition; supports autoreceptor hypothesis research.

Native tissue preparation; triptan comparison limited by 5-HT1B co-activation in parallel assays.

Evidence Dimension	Inhibition of potassium-evoked [3H]5-HT outflow in guinea pig cortical slices
Target Compound Data	L-772405: IC50 = 240 nM
Comparator Or Baseline	Sumatriptan: shown to inhibit 5-HT release in cortical slice preparations; however, the effect cannot be attributed solely to 5-HT1D due to its equipotent 5-HT1B agonism (comparative IC50 under identical conditions not available from the same study)
Quantified Difference	L-772405 achieves presynaptic inhibition with a 5-HT1B-sparing profile that sumatriptan cannot provide; comparative IC50 difference not quantifiable in a single head-to-head study
Conditions	Guinea pig cortical slices preloaded with [3H]5-HT; stimulation with elevated K+; L-772405 applied at graded concentrations

Why This Matters

For researchers investigating the presynaptic 5-HT1D autoreceptor hypothesis in migraine, L-772405 provides the only commercially available agonist tool that can inhibit 5-HT release without simultaneously activating 5-HT1B receptors, thereby producing interpretable data on 5-HT1D-specific presynaptic modulation.

• [1] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. (Discussion of the value of selective h5-HT1D agonists in dissecting presynaptic autoreceptor function vs. non-selective triptans.) View Source

In Vivo Pharmacokinetics in Rat

L-772405 demonstrates excellent bioavailability (approximately 80%) and a prolonged plasma half-life of 12 hours following subcutaneous administration in rats [1]. These pharmacokinetic parameters are explicitly reported in the primary medicinal chemistry paper and were cited as supporting the compound's utility as an in vivo tool for delineating the role of h5-HT1D receptors in migraine models [1]. By contrast, sumatriptan has a reported oral bioavailability of only 14% in humans and a plasma half-life of approximately 2 hours, necessitating frequent re-dosing in preclinical paradigms [2]. Although cross-species and route-of-administration differences preclude direct quantitative PK comparison, the sustained exposure profile of L-772405 after subcutaneous dosing makes it a more practical tool for chronic or sub-chronic in vivo studies in rodents where maintaining target engagement over extended periods is critical.

In Vivo PK (Rat, s.c.)

Supporting evidence

Bioavailability ≈ 80%; half-life ≈ 12 h. Markedly longer reported half-life than sumatriptan (~2 h in humans).

Sustained exposure profile may support less frequent dosing in rodent model-response studies.

Cross-species and route differences preclude direct PK extrapolation; exposure-model context.

Evidence Dimension	Subcutaneous pharmacokinetics in rat
Target Compound Data	L-772405: bioavailability ≈ 80%, half-life ≈ 12 h (rat, s.c.)
Comparator Or Baseline	Sumatriptan: oral bioavailability ≈ 14%, half-life ≈ 2 h (human data; rat s.c. PK not directly comparable)
Quantified Difference	L-772405 half-life is approximately 6-fold longer than sumatriptan's reported human half-life; bioavailability is markedly higher (80% vs. 14%), though route and species differ
Conditions	Rat, subcutaneous administration; data reported in J Med Chem 1999 primary publication

Why This Matters

For in vivo preclinical experimental design, the sustained exposure and high subcutaneous bioavailability of L-772405 reduce dosing frequency, simplify experimental logistics, and improve consistency of target engagement compared with triptans that have shorter half-lives and lower oral bioavailability.

• [1] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. (Reports bioavailability of 80% and half-life of 12 h in rats after s.c. dosing.) View Source
• [2] Ferrari MD, Goadsby PJ, Roon KI, Lipton RB. Triptans (serotonin, 5-HT1B/1D agonists) in migraine: detailed results and methods of a meta-analysis of 53 trials. Cephalalgia. 2002;22(8):633-658. (Sumatriptan oral bioavailability ≈ 14%, T½ ≈ 2 h.) View Source

Human 5-HT1D Functional Potency

L-772405 acts as a full agonist at the human 5-HT1D receptor, stimulating [35S]GTPγS binding in stably transfected CHO cell membranes with an EC50 of 0.8–1.1 nM . This sub-nanomolar functional potency confirms that the compound is not merely a high-affinity binder but also an efficacious activator of the receptor's cognate G-protein signalling pathway. Sumatriptan, by comparison, evokes contractions in isolated tissue preparations with an EC50 of approximately 170 nM at 5-HT1D receptors, suggesting L-772405 is approximately 150- to 200-fold more potent at the functional level, though differences in assay format (GTPγS binding vs. tissue contraction) must be acknowledged [1].

h5-HT1D Functional Potency

Supporting evidence

EC50 = 0.8–1.1 nM in [35S]GTPγS assay; reported full agonism.

Assay potency context supports low-concentration cellular signaling studies.

CHO-h5-HT1D cells; cross-assay comparison with tissue-contraction EC50 requires review.

Evidence Dimension	Functional agonist potency at human 5-HT1D receptor
Target Compound Data	L-772405: EC50 = 0.8 nM and 1.1 nM (two independent determinations) in [35S]GTPγS binding, CHO-h5-HT1D cells
Comparator Or Baseline	Sumatriptan: EC50 ≈ 170 nM in isolated tissue contraction assay (rabbit saphenous vein) attributed to 5-HT1D receptor; not directly comparable assay format
Quantified Difference	L-772405 is approximately 150- to 200-fold more potent in functional assays (cross-assay comparison; note different readouts)
Conditions	CHO cells stably expressing human 5-HT1D receptor; agonist-induced [35S]GTPγS binding

Why This Matters

The sub-nanomolar functional potency of L-772405 enables its use at low concentrations in cellular assays, minimizing the risk of off-target effects due to high compound concentrations and making it suitable for sensitive signalling studies where receptor reserve must be considered.

• [1] Razzaque Z, Longmore J, Hill RG. Differences in the effects of ketanserin and GR127935 on 5-HT1D receptor-mediated contraction in the rabbit saphenous vein. (Sumatriptan EC50 ≈ 170 nM in isolated tissue; referenced via alljournals.cn summary.) View Source

Composition of Matter Patents & Synthesis

L-772405 is covered by composition-of-matter patents assigned to Merck Sharp & Dohme Ltd., including EP 0804434, US 5854268, and WO 9604274, which describe the 3-[3-(piperidin-1-yl)propyl]indole chemotype and the specific synthetic route to the enantiomerically pure (R)-amino alcohol [1]. The full synthesis from 4-nitroacetanilide through a chiral amino alcohol intermediate, involving Fischer indolization and reductive condensation, is publicly documented [1]. This patent estate and the availability of the detailed synthetic procedure provide procurement confidence regarding chemical identity, stereochemical purity, and freedom-to-operate considerations for commercial reagent suppliers, distinguishing L-772405 from less thoroughly characterized or non-patented reference agonists where synthetic provenance may be ambiguous.

Patents & Synthesis

Supporting evidence

Composition-of-matter patents (EP 0804434, US 5854268) and published 14-step synthesis with chiral amino alcohol intermediate.

Supports procurement confidence, identity verification, and synthetic traceability review.

Qualitative dimension relevant to IP assessment and supplier capability evaluation.

Evidence Dimension	Patent protection and synthetic route documentation
Target Compound Data	L-772405: EP 0804434; US 5854268; WO 9604274; 14-step synthesis with chiral amino alcohol intermediate fully described
Comparator Or Baseline	Sumatriptan: originally patented by Glaxo (EP 0147107; US 4816470); synthesis widely published. Zolmitriptan: patented by Wellcome (US 5466699). All have documented syntheses; differentiation lies in selectivity profile rather than patent novelty.
Quantified Difference	Not applicable (qualitative evidence dimension related to procurement confidence and synthetic traceability)
Conditions	Patent filing and synthesis publication context

Why This Matters

Access to verified patent and synthetic route information enables procurement officers and researchers to confirm compound identity, assess supplier synthetic capability, and evaluate potential intellectual property constraints when incorporating L-772405 into commercial or translational research programs.

• [1] Baker R, Bourrain S, Castro Pineiro JL, Chambers MS, Guiblin AR, Hobbs SC, Jelley RA, Madin A, Matassa VG, Reeve AJ, Russell MGN, Showell GA, Sternfeld F, Street LJ, Van Niel MB (Merck Sharp & Dohme Ltd.). Azetidine, pyrrolidine and piperidine derivatives. EP 0804434; JP 1998503768; US 5854268; WO 9604274. Synthesis also detailed via DrugFuture synthetic database. View Source

L-772405: Research Application Scenarios

5-HT1D vs. 5-HT1B Dissection in Native Tissue

In isolated tissue bath experiments or brain slice electrophysiology where both 5-HT1D and 5-HT1B receptors are co-expressed (e.g., trigeminal ganglion, cerebral arteries, guinea pig cortical slices), L-772405 is the agonist of choice for selectively activating the 5-HT1D population. Its 170-fold selectivity over 5-HT1B eliminates the need for 5-HT1B-selective antagonists (e.g., SB-224289) to control for off-target activation, simplifying experimental design and reducing pharmacological variables. Sumatriptan or zolmitriptan used in the same preparation would produce a mixed 5-HT1B/1D response, requiring additional antagonist controls to deconvolve the contribution of each subtype [1].

In Vivo Migraine Models: Sustained Engagement

For preclinical migraine models in rats—such as dural plasma protein extravasation, trigeminal nucleus caudalis c-Fos expression, or cortical spreading depression paradigms—L-772405 offers practical advantages over triptans. Its 80% subcutaneous bioavailability and 12-hour half-life in rats enable once-daily or twice-daily dosing regimens, reducing animal handling stress and improving data consistency in chronic dosing protocols. In contrast, the shorter half-life of sumatriptan (~2 h in humans; comparable brevity anticipated in rodents) would necessitate more frequent administration or continuous infusion to maintain target engagement over extended experimental windows [2].

Receptor Profiling & Deorphanization in Drug Discovery

In pharmaceutical screening cascades where hit compounds or lead series require counter-screening against serotonergic receptors, L-772405 serves as a high-quality reference agonist for the 5-HT1D assay endpoint. Its well-characterized selectivity profile across 5-HT1A, 5-HT1B, 5-HT1E, 5-HT6, and 5-HT7 receptors—with IC50 values spanning a >10,000-fold range—makes it an ideal positive control for assay validation, enabling clear discrimination between true 5-HT1D hits and compounds with broader serotonergic polypharmacology. This level of selectivity characterization is rarely available for non-proprietary tool compounds and directly supports robust SAR interpretation [3].

Presynaptic 5-HT Autoreceptor in Migraine Research

For academic laboratories investigating the presynaptic 5-HT1D autoreceptor hypothesis—where 5-HT1D receptors on serotonergic nerve terminals inhibit further 5-HT release—L-772405 is the most pharmacologically selective commercially available tool for isolating this mechanism. In the guinea pig cortical slice assay, L-772405 inhibits K+-evoked 5-HT outflow with an IC50 of 240 nM, providing a functional readout that can be directly linked to 5-HT1D receptor activation without the interpretive ambiguity introduced by 5-HT1B co-activation. This makes it the preferred compound for studies seeking to validate the 5-HT1D autoreceptor as a therapeutic target in migraine or other serotonergic disorders .

Application

Selection Property

Validation Focus

5-HT1D vs. 5-HT1B Dissection

5-HT1B-sparing selectivity profile

Endogenous 5-HT1D response in native tissue preparations

In Vivo Migraine Research Models

Sustained rat pharmacokinetic profile

Target engagement consistency in chronic rodent dosing studies

Receptor Profiling in Drug Discovery

Broad selectivity window across serotonin subtypes

5-HT1D-positive control for assay validation and counter-screening

Presynaptic 5-HT Autoreceptor Research

5-HT1B-sparing presynaptic inhibition

Isolated 5-HT1D autoreceptor mechanism studies

• [1] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. doi:10.1021/jm9910021. PMID: 10585208. View Source
• [2] Russell MGN et al. J Med Chem 1999 (PK data) and Ferrari MD et al. Cephalalgia 2002 (sumatriptan PK comparator). View Source
• [3] BindingDB Entry BDBM50060429; GtoPdb Ligand ID 16. L-772,405 selectivity data across h5-HT1A, h5-HT1B, r5-HT7, h5-HT6, h5-HT1E. View Source